Cas no 941869-27-8 (4-ethyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 4-ethyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 941869-27-8
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 5505771
• Update Time: 2025-06-29

4-ethyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1,2-oxazol-5-yl)methanone
• 4-ethyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C17H18N4O2S/c1-2-12-4-3-5-14-15(12)19-17(24-14)21-10-8-20(9-11-21)16(22)13-6-7-18-23-13/h3-7H,2,8-11H2,1H3
• InChI Key： ZRRJXJBHLWRNSF-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(CC)C=CC=C3S2)CC1)(C1ON=CC=1)=O

Additional information on 4-ethyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole

Introduction to 4-ethyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 941869-27-8) and Its Emerging Applications in Chemical Biology

The compound 4-ethyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 941869-27-8) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a structurally complex molecule, it combines the pharmacophoric potential of piperazine, benzothiazole, and oxazole moieties, making it a promising candidate for further exploration in the field of chemical biology. This introduction delves into the compound's structural features, its potential biological activities, and its relevance to contemporary research.

The molecular framework of 4-ethyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole is characterized by its rich array of heterocyclic rings. The presence of a piperazine ring suggests potential interactions with biological targets such as enzymes and receptors, while the benzothiazole moiety is well-documented for its role in various therapeutic applications. The oxazole ring introduces an additional layer of complexity, which may contribute to unique pharmacokinetic properties. This combination of structural elements positions the compound as a versatile scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The benzothiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of benzothiazole have shown efficacy against various disease states by modulating key biological pathways. The incorporation of a piperazine ring further enhances the compound's potential by providing a site for hydrogen bonding interactions with biological targets.

The 1,2-oxazole moiety in 4-ethyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole adds another dimension to its pharmacological profile. Oxazoles are known for their stability and ability to engage in multiple binding interactions due to their electron-deficient nature. This feature may contribute to the compound's binding affinity and selectivity when interacting with biological targets. Additionally, the oxazole ring can participate in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding.

In the context of current research trends, 4-ethyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yll-l,3-benzothiazole aligns with the growing interest in multitarget-directed ligands (MTDLs). MTDLs are designed to simultaneously interact with multiple biological targets to achieve synergistic therapeutic effects. The structural features of this compound make it a suitable candidate for developing MTDLs by leveraging the combined pharmacophoric potential of its heterocyclic moieties.

One particularly intriguing aspect of this compound is its potential application in modulating neurological disorders. Piperazine derivatives are known for their ability to interact with serotonin receptors and other neurotransmitter systems. Combined with the antimicrobial and anti-inflammatory properties associated with benzothiazole derivatives, this compound may offer therapeutic benefits in conditions such as depression or neuroinflammation. Preliminary studies have suggested that similar scaffolds exhibit promising effects on central nervous system (CNS) disorders.

The synthesis and optimization of 4-Ethyl - 2 - 4 - ( 1 , 2 - Oxazole - 5 - Carbonyl ) Piperazin - 1 - yl - 1 , 3 - Benzothiazole have been subjects of considerable interest in synthetic chemistry circles. The synthesis involves multi-step reactions that require careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for complex heterocyclic compounds like this one.

From a computational chemistry perspective, 4-Ethyl - 2 - 4 - ( 1 , 2 - Oxazole - 5 - Carbonyl ) Piperazin - 1 - yl - 1 , 3 - Benzothiazole has been subjected to molecular docking studies to predict its binding interactions with various biological targets. These studies have provided valuable insights into how different parts of the molecule interact with potential receptors or enzymes involved in disease pathways. Such computational approaches are increasingly integral to drug discovery pipelines as they allow researchers to rapidly screen large libraries of compounds for potential hits.

The future prospects for CAS No:941869278 are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and therapeutic efficacy across different disease models. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating laboratory findings into clinical applications.

In conclusion, CAS No:941869278 stands out as a structurally intriguing compound with significant potential in chemical biology and drug discovery。 Its combination of piperazine, benzothiazole,and oxazole moieties offers a rich foundation for developing novel therapeutic agents。 As research continues，this compound is likely to play an important role in addressing unmet medical needs across various disease areas。